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Compound of Interest

Compound Name: 4-(Dimethylamino)nicotinic acid
CAS No.: 83039-02-5
Cat. No.: B1375512
Get Quote
. J

Executive Summary & Compound Profile

4-(Dimethylamino)nicotinic acid (also known as 4-(dimethylamino)pyridine-3-carboxylic acid)
is a bifunctional pyridine derivative.[1] Structurally, it combines the electron-rich 4-
dimethylamino moiety—characteristic of the super-nucleophile DMAP—with an electron-
withdrawing carboxylic acid at the 3-position.[1] This "push-pull" electronic system creates
unique spectroscopic signatures essential for purity verification during drug development.[1]
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Property Data
IUPAC Name 4-(Dimethylamino)pyridine-3-carboxylic acid
CAS Number 83039-02-5

Molecular Formula

Molecular Weight 166.18 g/mol

Appearance White to off-white crystalline solid

Solubilit Soluble in DMSO, Methanol; sparingly soluble in
olubili
Y non-polar solvents

Structural Elucidation Strategy

To definitively characterize this compound, researchers must validate two key structural
features: the integrity of the pyridine ring substitution pattern (3,4-disubstitution) and the
presence of the dimethylamino group.[1]

Workflow Visualization

The following diagram illustrates the logical flow for structural confirmation, distinguishing the
target from common impurities like 4-chloronicotinic acid (precursor) or 4-aminonicotinic acid
(analog).
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Caption: Logical workflow for the spectroscopic validation of 4-(Dimethylamino)nicotinic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the primary tool for confirming the regiochemistry of the substituents.[1] The "push-pull”
effect significantly alters the chemical shifts compared to unsubstituted nicotinic acid.[1]

Experimental Protocol: H NMR
¢ Solvent Selection: Dissolve 5-10 mg of the sample in 0.6 mL of DMSO-d
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. Deuterated methanol (CD
OD) is an alternative, but DMSO is preferred to observe the carboxylic acid proton.[1]

e Acquisition: Run at 400 MHz or higher. 16-32 scans are sufficient.[1]

» Referencing: Calibrate to residual DMSO pentet at 2.50 ppm.

Data Interpretation & Assignments

The spectrum displays a characteristic pattern for a 3,4-disubstituted pyridine.[1]
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Critical Diagnostic Feature: The coupling constant (

) between H-5 and H-6 is typically 5.5 — 7.0 Hz, characteristic of ortho-coupling in pyridines.[1]
H-2 appears as a sharp singlet due to the lack of adjacent protons.[1]
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Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and provides a fragmentation fingerprint.

Experimental Protocol: ESI-MS

o Method: Electrospray lonization (ESI) in Positive Mode.
e Solvent: Methanol/Water (50:50) with 0.1% Formic Acid.[2]
e Direct Infusion: Flow rate 10

L/min.

Fragmentation Pathway

The fragmentation is driven by the stability of the pyridine ring and the loss of the carboxylic
acid group.[1]

e Molecular lon (

): m/z 167.1

e Fragment 1 (

): m/z 149.1 (Acylium ion formation)

e Fragment 2 (

): m/z 122.1 (Decarboxylation to 4-dimethylaminopyridinium species)
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Click to download full resolution via product page
Caption: Primary ESI(+) fragmentation pathway for 4-(Dimethylamino)nicotinic acid.[1]

Infrared Spectroscopy (FT-IR)

IR is used to verify the functional groups, specifically the carboxylic acid and the amine.[1]

Key Absorption Bands[1][4]

e C=0 Stretch (Carboxylic Acid): Strong band at 1680 — 1710 cm

¢ O-H Stretch: Broad band spanning 2500 — 3300 cm

, typical of carboxylic acid dimers.[1]

e C=N/C=C (Pyridine Ring): Sharp bands at 1580 — 1600 cm

e C-H Stretch (Aliphatic): Weak bands at 2800 — 2950 cm

(from the N-methyl groups).

Synthesis & Contextual References

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1375512/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-characterization-of-4-dimethylamino-nicotinic-acid
https://www.benchchem.com/product/b1375512/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-4-dimethylamino-nicotinic-acid
https://patents.google.com/patent/CN101117332B/en
https://patents.google.com/patent/CN101117332B/en
https://patents.google.com/patent/CN101117332B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1375512?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The characterization of this compound is often performed in the context of its synthesis from 4-
chloronicotinic acid via nucleophilic aromatic substitution (

).
Reaction Verification

When synthesizing from 4-chloronicotinic acid:

e Precursor Signal: 4-Chloronicotinic acid shows H-5/H-6 doublets shifted downfield (approx.
[1] 7.6 / 8.6 ppm) compared to the product.[3]

e Product Confirmation: The appearance of the 6H singlet at ~3.1 ppm and the upfield shift of
the H-5 proton (from ~7.6 to ~6.7 ppm) confirms the substitution of Chlorine by the
Dimethylamino group.[1]

References

¢ Synthesis of 4-Aminonicotinic Acid Derivatives: Detailed protocols for similar 4-amino
substituted nicotinic acids, providing analogous NMR shift data. Source: Thieme Connect -
Synlett

e Spectroscopic Data of Nicotinic Acid Derivatives: Baseline data for the parent nicotinic acid
structure. Source: ChemicalBook NMR Data

» 4-Chloronicotinic Acid Characterization: Data for the immediate precursor, essential for
differential diagnosis. Source: iChemical Properties

 DMAP (4-Dimethylaminopyridine) Data: Reference for the electronic effect of the 4-
dimethylamino group on the pyridine ring. Source: Sigma-Aldrich Technical Data

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using
high performance liquid chromatography with tandem mass spectrometric detection
(LC/MS/MS) - PubMed [pubmed.ncbi.nim.nih.gov]

e 3. 4-Chloronicotinic acid, CAS No. 10177-29-4 - iChemical [ichemical.com]

 To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 4-
(Dimethylamino)nicotinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1375512/docs#technical-guide-spectroscopic-
characterization-of-4-dimethylamino-nicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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